5-(Aminomethyl)adamantan-2-OL

• IUPAC Name: 5-(aminomethyl)adamantan-2-ol
• InChI: InChI=1S/C11H19NO/c12-6-11-3-7-1-8(4-11)10(13)9(2-7)5-11/h7-10,13H,1-6,12H2
• InChI Key: FQVWYKRNBLKXQJ-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC(C2)(CC1C3O)CN
• Molecular Formula: C11H19NO
• Molecular Weight: 181.27 g/mol

Description

5-(Aminomethyl)adamantan-2-OL is a compound with the molecular formula C11H19NO. It contains both an alcohol and an amine functional group, which allows for diverse chemical modifications. This compound serves as a valuable building block for the synthesis of more complex molecules with potential therapeutic applications.

Synthesis Analysis

5-(Aminomethyl)adamantan-2-OL can be used as a monomer in the synthesis of various polymers with unique properties. Its rigid adamantane core and functional groups can influence the polymer’s structure and functionality, leading to materials with potential applications in areas like drug delivery, sensors, and electronics.

Molecular Structure Analysis

The molecular structure of 5-(Aminomethyl)adamantan-2-OL is characterized by a rigid adamantane core, an alcohol group, and an aminomethyl group. The InChI code for this compound is InChI=1S/C11H19NO/c12-6-11-3-7-1-8 (4-11)10 (13)9 (2-7)5-11/h7-10,13H,1-6,12H2.

Chemical Reactions Analysis

Adamantane derivatives, including 5-(Aminomethyl)adamantan-2-OL, undergo a range of chemical reactions, reflecting their versatility. For instance, the electrophilic reactions of 5-aryltetrazoles with adamantane derivatives yield products with new functional groups, demonstrating the reactivity of the adamantane core in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

5-(Aminomethyl)adamantan-2-OL has a molecular weight of 181.27 g/mol. The computed properties of this compound include a hydrogen bond donor count of 3, a hydrogen bond acceptor count of 2, a rotatable bond count of 1, and a topological polar surface area of 46.2 Ų.

Scientific Research Applications

Quantum-Chemical Calculations

The potential of quantum-chemical calculations for investigating the electronic structure of adamantane derivatives like 5-AMAH is significant. These studies can elucidate:

Synthesis of Functional Adamantane Derivatives

5-AMAH can be used as a starting material for the synthesis of various functional adamantane derivatives. These derivatives have applications in:

Higher Diamond-Like Bulky Polymers: Diamondoids

The high reactivity of 5-AMAH offers extensive opportunities for its utilization in the synthesis of diamondoids. These materials have applications in:

Safety and Hazards

The safety data sheet for 5-(Aminomethyl)adamantan-2-OL is available for reference. It is recommended to handle this compound under the supervision of a technically qualified individual.

Future Directions

Given the high reactivity of 5-(Aminomethyl)adamantan-2-OL and its potential for diverse chemical modifications, it offers extensive opportunities for its utilization as a starting material for the synthesis of various functional adamantane derivatives, monomers, thermally stable and high-energy fuels and oils, bioactive compounds, pharmaceuticals, and higher diamond-like bulky polymers such as diamondoids. This makes it a promising compound for future research and development in the field of chemistry.